7-Chlorothieno[2,3-F][1,3]benzodioxole-6-carboxylic acid

• CAS No.: 334720-22-8
• Molecular Formula: C10H5ClO4S
• Molecular Weight: 256.66 g/mol
• IUPAC Name: 7-chlorothieno[2,3-f][1,3]benzodioxole-6-carboxylic acid
• InChI: InChI=1S/C10H5ClO4S/c11-8-4-1-5-6(15-3-14-5)2-7(4)16-9(8)10(12)13/h1-2H,3H2,(H,12,13)
• InChI Key: NOPFDJWFUJRYRA-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C3C(=C2)C(=C(S3)C(=O)O)Cl

Description

7-Chlorothieno[2,3-F][1,3]benzodioxole-6-carboxylic acid is a useful research compound. Its molecular formula is C10H5ClO4S and its molecular weight is 256.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

40 ml of water are added to a solution of 70 mmol of the compound of Step A in 250 ml of dioxane. After 20 hours' reflux and then return to ambient temperature, a precipitate forms. After filtration and rinsing with water until neutral, the precipitate is dried over P2O5 under reduced pressure, allowing the expecting product to be isolated.